Cas no 2138102-16-4 ([(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea)

• Product Name: [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea
• CAS No: 2138102-16-4
• MF: C₁₁H₁₉N₅O₃
• MW: 269.300261735916
• CID: 6110524
• PubChem ID: 165497382
• Update Time: 2025-10-24

[(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• [(5-{5-[ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea
• EN300-1155414
• 2138102-16-4
• [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea

• Inchi： 1S/C11H19N5O3/c1-3-16(2)11-14-9(15-19-11)8-5-4-7(18-8)6-13-10(12)17/h7-8H,3-6H2,1-2H3,(H3,12,13,17)
• InChI Key： UHYHHVPJLXFABM-UHFFFAOYSA-N
• SMILES： O1C(C2=NOC(N(C)CC)=N2)CCC1CNC(N)=O

Computed Properties

• Exact Mass: 269.14878949g/mol
• Monoisotopic Mass: 269.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea

Introduction to [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea (CAS No. 2138102-16-4)

Compound with the chemical name [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea, identified by its CAS number CAS No. 2138102-16-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The structural complexity and unique functional groups of this compound make it a subject of intense interest among researchers exploring novel therapeutic agents.

The molecular framework of [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxolan-2-yl)methyl]urea incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of an Ethyl(methyl)amino group and an 1,2,4-oxadiazole core suggests potential interactions with biological targets such as enzymes and receptors. These features are particularly relevant in the context of drug design, where specific molecular interactions can modulate physiological processes.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The 1,2,4-oxadiazole moiety is known for its versatility in drug discovery due to its ability to form stable complexes with biological targets. In particular, studies have demonstrated that oxadiazole derivatives can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory responses and metabolic disorders.

The Ethyl(methyl)amino substituent further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability. This group is commonly found in bioactive molecules and has been shown to improve the metabolic stability and pharmacokinetic properties of drug candidates. The combination of these features makes [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxlan-2-yl)methyl]urea a promising candidate for further investigation.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders. The ability of [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxlan-2-yl)methyl]urea to modulate these pathways could lead to the development of novel treatments for these conditions.

The structural motif also suggests potential applications in other therapeutic areas. For instance, the oxadiazole core is known to interact with DNA and RNA, making it a candidate for antiviral and anticancer therapies. Additionally, the urea functional group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. These properties make this compound a versatile scaffold for drug discovery.

Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Computational methods such as molecular docking and simulations are being employed to predict how different modifications will affect the compound's interactions with biological targets.

The synthesis of [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-yl}oxlan-2-yl)methyl]urea presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques such as multi-step organic synthesis and catalytic processes are being employed to streamline the production process while maintaining high yields and purity.

The development of new pharmaceutical agents relies heavily on understanding their interaction with biological systems at a molecular level. The use of spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in characterizing the structure and properties of this compound. These methods provide detailed insights into how the molecule behaves in different environments and how it interacts with potential targets.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and biotechnology as well. For instance, derivatives of this molecule could be used as ligands in metal coordination complexes or as building blocks for more complex supramolecular structures.

In conclusion, [(5-{5-[Ethyl(methyl)amino]-1,2,4-oxadiazol-3-y}] oxlan - 2 - ylmethy lurea (CAS No . 213810 2 - 16 - 4) strong > represents a significant advancement in medicinal chemistry with broad potential applications . Its structural complexity , unique functional groups , and promising biological activities make it a subject of intense interest among researchers . Further studies are warranted to fully elucidate its therapeutic potential and explore new avenues for its application . p >